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Compound of Interest

Compound Name: Ro0711401

Cat. No.: B1679430 Get Quote

Application Notes and Protocols for Ro0711401
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ro0711401 is a potent and selective positive allosteric modulator (PAM) of the metabotropic

glutamate receptor 1 (mGluR1). As a non-competitive enhancer of glutamate signaling,

Ro0711401 offers a sophisticated tool for studying the physiological and pathological roles of

mGluR1. This document provides detailed application notes on the solubility of Ro0711401 in

various solvents and protocols for its use in experimental settings.

Physicochemical Properties
Property Value

Molecular Formula C₁₈H₁₁F₃N₂O₃

Molecular Weight 360.29 g/mol

Appearance White to off-white solid

CAS Number 714971-87-6

Solubility Data
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The solubility of Ro0711401 is a critical factor for its effective use in in vitro and in vivo studies.

The following table summarizes the known solubility data. It is highly recommended to use

freshly opened, anhydrous solvents, as the presence of moisture can significantly impact

solubility.

Solvent Concentration Molarity (approx.) Notes

Dimethyl Sulfoxide

(DMSO)
100 mg/mL[1][2] 277.55 mM[1][2]

Sonication is

recommended to aid

dissolution.[1] Use of

newly opened,

hygroscopic DMSO is

advised.

Ethanol
Information not

available

Information not

available

Generally considered

a common solvent for

similar compounds.

Water
Information not

available

Information not

available

Generally considered

a common solvent for

similar compounds.

Experimental Protocols
Protocol for Preparation of a 100 mM Stock Solution in
DMSO
This protocol describes the preparation of a 100 mM stock solution of Ro0711401 in DMSO,

which is suitable for most cell-based assays.

Materials:

Ro0711401 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes
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Vortex mixer

Water bath sonicator

Procedure:

Weighing the Compound: Accurately weigh out a desired amount of Ro0711401 powder

using a calibrated analytical balance. For example, to prepare 1 mL of a 100 mM stock

solution, weigh out 36.03 mg of Ro0711401.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the microcentrifuge

tube containing the Ro0711401 powder. For a 100 mM solution with 36.03 mg of compound,

add 1 mL of DMSO.

Dissolution:

Vortex the tube vigorously for 1-2 minutes to facilitate initial mixing.

If the compound is not fully dissolved, place the tube in a water bath sonicator. Sonicate

for 5-10 minutes, or until the solution becomes clear.

Visually inspect the solution to ensure no solid particles remain.

Storage:

For short-term storage (up to one month), the stock solution can be stored at -20°C.

For long-term storage (up to six months), it is recommended to aliquot the stock solution

into smaller volumes to avoid repeated freeze-thaw cycles and store at -80°C.

General Protocol for Determining the Solubility of
Ro0711401
This protocol outlines a general method for determining the solubility of Ro0711401 in a

solvent of interest.

Materials:
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Ro0711401 powder

Solvent of interest (e.g., ethanol, PBS)

Glass vials with screw caps

Vortex mixer

Shaker or rotator

Centrifuge

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrument

Procedure:

Preparation of Supersaturated Solutions:

Add an excess amount of Ro0711401 powder to a known volume of the solvent in a glass

vial. The exact amount should be more than the expected solubility.

Tightly cap the vial to prevent solvent evaporation.

Equilibration:

Place the vial on a shaker or rotator at a constant temperature (e.g., room temperature or

37°C) for a sufficient period (typically 24-48 hours) to allow the solution to reach

equilibrium.

Separation of Undissolved Solid:

After equilibration, centrifuge the vial at a high speed to pellet the undissolved solid.

Sample Analysis:

Carefully collect an aliquot of the clear supernatant.
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Dilute the supernatant with an appropriate solvent to a concentration within the linear

range of the analytical method.

Determine the concentration of Ro0711401 in the diluted sample using a validated

analytical method such as HPLC.

Calculation of Solubility:

Calculate the original concentration in the supernatant, which represents the solubility of

Ro0711401 in the tested solvent at the specified temperature.

Signaling Pathways
Ro0711401 acts as a positive allosteric modulator of the mGlu1 receptor, a G-protein coupled

receptor (GPCR) that is coupled to the Gq/11 protein. The binding of glutamate to the receptor

is enhanced by Ro0711401, leading to a more robust activation of downstream signaling

cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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